Cas no 1520016-37-8 (5-bromo-1,2,3-thiadiazole-4-carboxylic acid)

• Product Name: 5-bromo-1,2,3-thiadiazole-4-carboxylic acid
• CAS No: 1520016-37-8
• MF: C₃HBrN₂O₂S
• MW: 209.021238088608
• CID: 5151394
• PubChem ID: 82660001
• Update Time: 2025-05-23

5-bromo-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxylic acid, 5-bromo-
• 5-bromo-1,2,3-thiadiazole-4-carboxylic acid

• Inchi： 1S/C3HBrN2O2S/c4-2-1(3(7)8)5-6-9-2/h(H,7,8)
• InChI Key： KIUUHARQTGMTKA-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-1,2,3-thiadiazole-4-carboxylic acid

5-Bromo-1,2,3-thiadiazole-4-carboxylic Acid (CAS No. 1520016-37-8): Properties, Applications, and Market Insights

5-Bromo-1,2,3-thiadiazole-4-carboxylic acid (CAS No. 1520016-37-8) is a heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique thiadiazole ring structure and a carboxylic acid functional group, serves as a versatile building block in organic synthesis. Its molecular formula is C₃HBrN₂O₂S, and it is widely recognized for its potential in drug discovery and crop protection.

The 5-bromo-1,2,3-thiadiazole moiety is particularly notable for its electron-withdrawing properties, which enhance the reactivity of the molecule in various chemical transformations. Researchers have explored its utility in the synthesis of bioactive molecules, including antimicrobial agents and enzyme inhibitors. The presence of the carboxylic acid group further expands its applicability, enabling facile derivatization into esters, amides, and other functionalized compounds.

In recent years, the demand for 5-bromo-1,2,3-thiadiazole-4-carboxylic acid has surged due to its role in the development of novel pharmaceuticals. For instance, it has been investigated as a key intermediate in the synthesis of antiviral and anticancer compounds. The compound's ability to modulate biological pathways makes it a valuable asset in medicinal chemistry. Additionally, its agrochemical applications include its use as a precursor for herbicides and fungicides, addressing the growing need for sustainable crop protection solutions.

From a market perspective, the global interest in heterocyclic compounds like 5-bromo-1,2,3-thiadiazole-4-carboxylic acid is driven by advancements in synthetic methodologies and the increasing focus on precision agriculture. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the demands of research institutions and industrial clients. The compound's compatibility with modern green chemistry principles also aligns with the industry's shift toward environmentally friendly processes.

One of the most frequently searched questions related to 5-bromo-1,2,3-thiadiazole-4-carboxylic acid is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored under inert conditions. These properties make it suitable for a wide range of laboratory and industrial applications.

Another area of interest is the compound's potential in material science. Researchers are exploring its incorporation into polymers and coatings to impart unique electronic or mechanical properties. The thiadiazole ring's ability to participate in π-stacking interactions and hydrogen bonding makes it an attractive candidate for designing advanced functional materials.

In summary, 5-bromo-1,2,3-thiadiazole-4-carboxylic acid (CAS No. 1520016-37-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile continue to inspire innovation across multiple industries. As research progresses, this compound is expected to play an increasingly pivotal role in addressing global challenges related to health, agriculture, and sustainability.